Cas no 2034513-10-3 (3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione)

• Product Name: 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione
• CAS No: 2034513-10-3
• MF: C₁₇H₂₀F₃N₃O₄S
• MW: 419.418613433838
• CID: 5552880
• PubChem ID: 91819545
• Update Time: 2025-10-29

3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-(1-((3,3,3-trifluoropropyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione
• AKOS025328664
• 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione
• 3-phenyl-1-[1-(3,3,3-trifluoropropylsulfonyl)piperidin-4-yl]imidazolidine-2,4-dione
• F6529-2775
• 2034513-10-3

• Inchi： 1S/C17H20F3N3O4S/c18-17(19,20)8-11-28(26,27)21-9-6-13(7-10-21)22-12-15(24)23(16(22)25)14-4-2-1-3-5-14/h1-5,13H,6-12H2
• InChI Key： PWHBGFXTEZOSLZ-UHFFFAOYSA-N
• SMILES： S(CCC(F)(F)F)(N1CCC(CC1)N1C(N(C2C=CC=CC=2)C(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 419.11266179g/mol
• Monoisotopic Mass: 419.11266179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione

Introduction to 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione (CAS No. 2034513-10-3)

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and development. Among these, 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione, with the CAS number 2034513-10-3, has emerged as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This introduction delves into the compound's chemical characteristics, its significance in current research, and its potential future roles in drug discovery.

The molecular structure of 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione is characterized by a phenyl ring linked to a piperidine moiety, which is further substituted with a trifluoropropanesulfonyl group. This arrangement imparts specific electronic and steric properties to the molecule, making it a versatile scaffold for the design of bioactive agents. The presence of the trifluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug development.

In recent years, there has been a growing interest in the use of heterocyclic compounds in pharmaceutical applications. The imidazolidine ring system is particularly noteworthy due to its ability to engage in multiple hydrogen bonding interactions, making it an excellent candidate for the development of enzyme inhibitors and receptor modulators. The introduction of the phenyl group and the trifluoropropanesulfonyl moiety further modulates these interactions, providing a fine-tuned platform for structure-based drug design.

One of the most compelling aspects of 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione is its potential as a lead compound for the development of novel therapeutic agents. Current research suggests that this compound may exhibit inhibitory activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The trifluorinated sulfonyl group has been shown to enhance binding affinity and selectivity, which are critical parameters for successful drug candidates.

The synthesis of 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoropropanesulfonyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorinated moieties into complex molecules with greater efficiency and precision.

In terms of pharmacological activity, preliminary studies have indicated that derivatives of this compound may possess anti-inflammatory properties. The ability to modulate inflammatory pathways is of significant interest in the treatment of chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. The unique combination of structural features in 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione makes it an attractive candidate for further investigation in this context.

The compound's potential as an antiviral agent is another area of active research. Viruses often rely on host enzymes for their replication cycle, making these enzymes attractive targets for antiviral drugs. The structural features of 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione suggest that it may be able to interfere with viral enzyme function without affecting host enzymes. This selectivity is crucial for developing effective antiviral therapies with minimal side effects.

In addition to its therapeutic potential, 3-phenyl-1-[1-(3,3,3-trifluoropropanesulfonyl)piperidin-4-yli midazolidine -2 , 4 -dione may also find applications in materials science and industrial chemistry. Its unique structural properties make it a candidate for use as a ligand in catalytic systems or as a building block for more complex materials. The trifluorinated sulfonyl group can impart specific functionalities that enhance material performance in various applications.

The future prospects for cas no203451310 - 203451310 - 203451310 - 203451310 - 203451310 - 203451310 - 203451310 - 203451310 - 203451310 - 20345 strong > are promising given its diverse range of potential applications. Ongoing research aims to further optimize its synthetic pathways and explore new pharmacological targets. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.